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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the historical discovery and initial

scientific investigations into the element thorium. The content herein is structured to offer a

detailed understanding of the foundational experiments, methodologies, and early quantitative

data that marked the beginning of thorium research.

Discovery and Isolation of Thorium
The journey of thorium's discovery began in 1828 when the Swedish chemist Jöns Jacob

Berzelius received a sample of a black mineral from the Norwegian mineralogist Hans Morten

Thrane Esmark, who had found it on Løvø Island, Norway.[1][2] Berzelius, a prominent chemist

of his time, subjected the mineral, later named thorite, to rigorous chemical analysis and

concluded it contained a new element.[3][4] He named this new element "thorium" after Thor,

the Norse god of thunder.[2][5]

Quantitative Analysis of Thorite
Berzelius's initial investigation involved a quantitative analysis of thorite to determine the

composition of the mineral and the properties of the new earth (oxide) it contained. While the

full, detailed quantitative data from his original 1829 publication is not readily available in

modern databases, historical accounts confirm his meticulous work in separating the

constituent elements. His analysis revealed that thorite was a silicate of the new element.[3]
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Table 1: Composition of Thorite (Conceptual based on historical accounts)

Constituent Percentage (%)

Thoria (Thorium Oxide - ThO₂) ~57-60%

Silica (Silicon Dioxide - SiO₂) ~18-20%

Iron Oxide Variable

Manganese Oxide Variable

Other trace elements Variable

Note: This table is a conceptual representation

based on historical descriptions of thorite's

composition. Precise figures from Berzelius's

original analysis are not available.

Experimental Protocol: Isolation of Metallic Thorium
Berzelius was the first to isolate metallic thorium, albeit in an impure form. His method

involved a chemical reduction of thorium chloride with potassium.[1][3] This process was at the

forefront of metallurgical techniques for isolating reactive metals during that era.

Experimental Workflow: Isolation of Metallic Thorium by Berzelius (1829)
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Preparation of Thorium Chloride
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Caption: Workflow for Berzelius's isolation of thorium.

Methodology:

Preparation of Thorium Oxide (Thoria): The thorite mineral was first chemically processed to

separate the thorium oxide from the silicate and other mineral components. This likely

involved dissolution in acid followed by precipitation of thorium hydroxide, which could then

be heated to form the oxide.
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Formation of Thorium Chloride: The obtained thorium oxide was mixed with carbon powder.

This mixture was then heated to a high temperature while a stream of chlorine gas was

passed over it. The carbon acted as a reducing agent, allowing the chlorine to react with the

thorium to form thorium chloride (ThCl₄).[1]

Reduction with Potassium: The thorium chloride was then placed in a reaction vessel with

potassium metal. Upon heating, the potassium, being more reactive, reduced the thorium
chloride, forming metallic thorium and potassium chloride.

Purification: The resulting mixture was then washed, likely with water, to remove the

potassium chloride byproduct, leaving behind the impure metallic thorium.

Discovery of Thorium's Radioactivity
For several decades after its discovery, thorium was considered a stable, heavy element. This

perception changed in 1898 with the independent and nearly simultaneous discovery of its

radioactivity by German chemist Gerhard Carl Schmidt and Polish-French physicist Marie

Curie.[6][7]

Gerhard Schmidt's Experiments
In early 1898, Gerhard Schmidt was investigating the recently discovered phenomenon of

"Becquerel rays" (radioactivity) emitted by uranium. He systematically tested various elements

and their compounds to see if they exhibited similar properties. His experiments revealed that

thorium and its compounds also emitted these penetrating rays, making it the second element

known to be radioactive.

Experimental Protocol: Schmidt's Investigation of Thorium's Radioactivity (1898)

Methodology:

Apparatus: Schmidt's experimental setup likely consisted of a charged electroscope. The

rate at which the electroscope's leaves discharged was a measure of the ionization of the air

caused by the radiation from the substance being tested.

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1195848?utm_src=pdf-body
https://www.benchchem.com/product/b1195848?utm_src=pdf-body
https://www.benchchem.com/product/b1195848?utm_src=pdf-body
https://www.benchchem.com/product/b1195848?utm_src=pdf-body
https://www.chemicool.com/elements/thorium.html
https://www.benchchem.com/product/b1195848?utm_src=pdf-body
https://www.benchchem.com/product/b1195848?utm_src=pdf-body
https://www.benchchem.com/product/b1195848?utm_src=pdf-body
https://www.benchchem.com/product/b1195848?utm_src=pdf-body
https://www.benchchem.com/product/b1195848?utm_src=pdf-body
https://www.benchchem.com/product/b1195848?utm_src=pdf-body
https://d9-wret.s3.us-west-2.amazonaws.com/assets/palladium/production/mineral-pubs/thorium/690400.pdf
http://large.stanford.edu/courses/2024/ph241/jurasius1/
https://www.benchchem.com/product/b1195848?utm_src=pdf-body
https://www.benchchem.com/product/b1195848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A sample of a thorium compound (e.g., thorium oxide) was placed near the electroscope.

The rate of discharge of the electroscope was observed and recorded.

This was compared to the background rate of discharge and the rate of discharge caused

by a known radioactive substance like uranium.

Observation: Schmidt observed that the presence of thorium compounds significantly

increased the rate of discharge of the electroscope, indicating that they were emitting

ionizing radiation.

Marie Curie's Independent Discovery
Working independently in Paris, Marie Curie was also conducting a systematic search for other

radioactive elements as part of her doctoral research.[8] She used a more quantitative method

involving a quadrant electrometer, an instrument developed by her husband Pierre Curie and

his brother Jacques.[9]

Experimental Protocol: Curie's Measurement of Thorium's Radioactivity (1898)

Methodology:

Apparatus: Marie Curie utilized a quadrant electrometer connected to an ionization chamber.

The ionization chamber consisted of two parallel metal plates, between which a voltage was

applied. The substance to be tested was placed on the lower plate.

Procedure:

A thin layer of a thorium compound was spread uniformly on the lower plate of the

ionization chamber.

The radiation emitted by the thorium ionized the air between the plates, creating a small

electric current.

This current was measured with high precision by the quadrant electrometer.

Quantitative Measurement: By measuring the ionization current, Curie was able to quantify

the intensity of the radiation emitted by thorium. She found that the intensity of the
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radioactivity was proportional to the amount of thorium present in the sample, leading her to

conclude that radioactivity was an atomic property.

Table 2: Conceptual Comparison of Radioactivity Measurements (Curie, 1898)

Substance Ionization Current (Arbitrary Units)

Background ~0

Uranium Compound X

Thorium Compound Y (comparable to X)

Note: This table is a conceptual representation

of the type of quantitative data Marie Curie

would have collected. The actual values would

have depended on the specific compounds and

quantities used.

Early Research on Radioactive Decay
Following the discovery of thorium's radioactivity, the nature of this phenomenon became a

subject of intense investigation. In the early 1900s, Ernest Rutherford and Frederick Soddy

conducted a series of groundbreaking experiments at McGill University that revealed the

process of radioactive decay.[10]

The Discovery of Thorium's "Emanation" and "Thorium-
X"
Rutherford and Soddy observed that thorium compounds continuously produced a radioactive

gas, which they termed "emanation" (now known to be an isotope of radon, Rn-220).[11] They

also discovered that a highly radioactive substance, which they named "Thorium-X" (now

known as radium-224), could be chemically separated from thorium.[10]

Experimental Protocol: Separation of Thorium-X and Observation of Decay and Recovery

Methodology:
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Separation of Thorium-X:

A solution of a thorium salt (e.g., thorium nitrate) was prepared.

Ammonia was added to the solution to precipitate thorium hydroxide.

The precipitate was filtered, and the filtrate was found to contain a highly radioactive

substance, which they called Thorium-X.

Measurement of Radioactivity:

The radioactivity of the separated Thorium-X and the remaining thorium hydroxide were

measured over time using an electrometer.

Observations:

The radioactivity of the isolated Thorium-X decreased over time, following an exponential

decay curve.

The radioactivity of the thorium hydroxide, from which Thorium-X had been removed,

gradually increased, eventually returning to its original level.

These observations led Rutherford and Soddy to the revolutionary conclusion that thorium
was undergoing a process of transmutation, decaying into a series of other elements. This was

the foundation of the theory of radioactive disintegration.

Logical Relationship: The Thorium Decay Series Discovery
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Caption: Logical flow of the discovery of radioactive decay.

This early research laid the groundwork for our modern understanding of nuclear physics and

the properties of radioactive elements. The meticulous experimental work of these pioneers

opened up a new field of science and continues to be the foundation upon which further

research into thorium and its potential applications is built.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1195848?utm_src=pdf-body-img
https://www.benchchem.com/product/b1195848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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